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CAS Number: 13052-19-2

Introduction: A Versatile Reagent at the Intersection
of Amide Chemistry and Functionalized Synthesis

N-(Hydroxymethyl)formamide is a bifunctional organic compound featuring both a formamide
and a hydroxymethyl group.[1] This unique structural arrangement imparts a versatile reactivity
profile, positioning it as a valuable reagent in advanced organic synthesis, particularly in the
construction of complex nitrogen-containing molecules. Its ability to act as a stable,
manageable source of a formamidomethyl group makes it a key player in amidoalkylation
reactions, a cornerstone for the synthesis of a wide array of heterocyclic scaffolds of significant
interest in medicinal chemistry and drug development.[2] This guide provides an in-depth
exploration of the properties, synthesis, and applications of N-(Hydroxymethyl)formamide,
offering field-proven insights for researchers, scientists, and professionals in drug discovery.

Physicochemical and Spectroscopic Properties
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N-(Hydroxymethyl)formamide is typically a colorless to pale yellow liquid or solid, with its
physical state being dependent on temperature and purity.[1] It exhibits good solubility in water
and a range of organic solvents, enhancing its utility in diverse reaction conditions.[1] While
specific experimental data for its melting and boiling points are not readily available in public
literature, its structural attributes suggest a relatively low boiling point.[1] The molecule's
stability can be influenced by moisture.[1]

Table 1: Physicochemical Properties of N-(Hydroxymethyl)formamide

Property Value Source(s)
CAS Number 13052-19-2 [3]
Molecular Formula C2HsNO:2 [3]
Molecular Weight 75.07 g/mol [3]
Colorless to pale yellow liquid
Appearance ) [1]
or solid

- Soluble in water and various
Solubility ] [1]
organic solvents

While experimental spectroscopic data is not widely published, theoretical and analogous
compound data provide expected spectral characteristics. The presence of the formamide and
hydroxymethyl groups will give rise to distinct signals in NMR and IR spectroscopy.

Synthesis of N-(Hydroxymethyl)formamide: A
Methodological Overview

The most direct and industrially relevant synthesis of N-(Hydroxymethyl)formamide involves
the base-catalyzed reaction of formamide with formaldehyde.[4] This reaction is analogous to
the well-documented synthesis of N-(hydroxymethyl)acrylamide from acrylamide and
formaldehyde.[5]

Reaction Mechanism: Base-Catalyzed
Hydroxymethylation
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The synthesis proceeds via a base-catalyzed nucleophilic addition mechanism. The base
facilitates the deprotonation of the formamide nitrogen, generating a nucleophilic amide anion.
This anion then attacks the electrophilic carbonyl carbon of formaldehyde, forming an alkoxide
intermediate. Subsequent protonation of this intermediate yields the final N-
(Hydroxymethyl)formamide product.

Deprotonation of Formamide

+B:”
HCONH:

> [HCONH]- BH

Nucleophilic Attack Protonation
{HCONH]- > CH=O > [HCONHCH:0]- [HCONHCH:0]-  ——> BH ——> HCONHCHzOH B

Click to download full resolution via product page

Caption: Base-catalyzed synthesis of N-(Hydroxymethyl)formamide.

Experimental Protocol: Synthesis of N-
(Hydroxymethyl)formamide

This protocol is based on the established synthesis of N-hydroxymethyl-nicotinamide and
provides a reliable method for the preparation of N-(Hydroxymethyl)formamide.[6]

Materials:
e Formamide

o Formaldehyde (37% aqueous solution)
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e Potassium carbonate (K2COs)

e Deionized water

o Reaction vessel equipped with a stirrer and temperature control

Procedure:

In a suitable reaction vessel, dissolve formamide in water.
e Add a catalytic amount of potassium carbonate to the solution.

o While stirring, add the 37% aqueous formaldehyde solution dropwise to the reaction mixture.
Maintain the temperature of the reaction mixture as needed with a water bath.

 After the addition is complete, continue to stir the reaction mixture at a controlled
temperature for a specified duration to ensure the reaction goes to completion.

o Upon completion, the reaction mixture can be worked up to isolate the N-
(Hydroxymethyl)formamide. The specific workup procedure may vary depending on the
desired purity and scale of the reaction.

Reactivity and Applications in Drug Development

The synthetic utility of N-(Hydroxymethyl)formamide stems from its ability to act as a
precursor to N-acyliminium ions, which are highly reactive intermediates in amidoalkylation
reactions. These reactions are pivotal in the construction of nitrogen-containing heterocyclic
compounds, a class of molecules with broad applications in pharmaceuticals.[2][7]

Mechanism of Amidoalkylation

In the presence of an acid catalyst, the hydroxyl group of N-(Hydroxymethyl)formamide is
protonated, leading to the elimination of a water molecule and the formation of a resonance-
stabilized N-acyliminium ion. This electrophilic species can then be trapped by a wide range of
nucleophiles, including arenes, alkenes, and enol ethers, to form new carbon-carbon or
carbon-heteroatom bonds.
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Formation of N-Acyliminium Ion

Nucleophilic Attack

HCONHCH:20H2+ Lzo) [HCONH=CH.]* [HCONH=CHz]* ——> Nu:~ ——> HCONHCHz-Nu
> 20Hz2

HCONHCH20H —>  H*

Click to download full resolution via product page

Caption: General mechanism of amidoalkylation using N-(Hydroxymethyl)formamide.

Applications in Heterocyclic Synthesis

The intramolecular trapping of N-acyliminium ions derived from N-(Hydroxymethyl)formamide
precursors is a powerful strategy for the synthesis of various heterocyclic ring systems, such as
isoquinolines and pyrrolidines, which are common motifs in drug molecules.

Workflow: Synthesis of a Tetrahydroisoquinoline Derivative

This workflow illustrates the application of an intramolecular amidoalkylation reaction for the
synthesis of a substituted tetrahydroisoquinoline, a key structural motif in many biologically
active compounds.
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Caption: Workflow for the synthesis of a tetrahydroisoquinoline derivative.

Safety and Handling

N-(Hydroxymethyl)formamide is classified as toxic in contact with skin and is suspected of
damaging fertility or the unborn child.[3] Therefore, it is imperative to handle this compound
with appropriate personal protective equipment, including gloves, lab coat, and eye protection,
in a well-ventilated fume hood. All waste containing this compound should be disposed of
according to institutional and local regulations for hazardous chemical waste.

Conclusion

N-(Hydroxymethyl)formamide is a versatile and valuable reagent for the synthesis of complex
nitrogen-containing molecules. Its ability to serve as a stable precursor for N-acyliminium ions
makes it a key component in amidoalkylation reactions, providing a powerful tool for the
construction of heterocyclic systems relevant to drug discovery and development. A thorough
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understanding of its properties, synthesis, and reactivity, coupled with stringent safety

practices, will enable researchers to effectively harness the synthetic potential of this important

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 13052-19-2: N-(Hydroxymethyl)formamide | CymitQuimica [cymitquimica.com]

2. Unveiling the chemical kinetics of aminomethanol (NH2CH2OH): insights into O. H and
02 photo-oxidation reactions and formamide dominance - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. N-(Hydroxymethyl)formamide | C2H5NO2 | CID 83086 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 4. benchchem.com [benchchem.com]
¢ 5. pdf.benchchem.com [pdf.benchchem.com]

¢ 6. [Study on the synthesis of N-hydroxymethyl-nicotinamide] - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [N-(Hydroxymethyl)formamide: A Comprehensive
Technical Guide for Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216904/docs#n-hydroxymethyl-formamide-a-
comprehensive-technical-guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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